Cas no 1225713-35-8 (6-(4-fluorophenyl)-2-[(piperidin-4-yl)methyl]-2,3-dihydropyridazin-3-one)

• Product Name: 6-(4-fluorophenyl)-2-[(piperidin-4-yl)methyl]-2,3-dihydropyridazin-3-one
• CAS No: 1225713-35-8
• MF: C₁₆H₁₈FN₃O
• MW: 287.332026958466
• CID: 5344237
• Update Time: 2025-07-23

6-(4-fluorophenyl)-2-[(piperidin-4-yl)methyl]-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-(4-fluorophenyl)-2-(piperidin-4-ylmethyl)pyridazin-3(2H)-one
• 6-(4-fluorophenyl)-2-(piperidin-4-ylmethyl)pyridazin-3-one
• 3(2H)-Pyridazinone, 6-(4-fluorophenyl)-2-(4-piperidinylmethyl)-
• 6-(4-fluorophenyl)-2-[(piperidin-4-yl)methyl]-2,3-dihydropyridazin-3-one

• Inchi： 1S/C16H18FN3O/c17-14-3-1-13(2-4-14)15-5-6-16(21)20(19-15)11-12-7-9-18-10-8-12/h1-6,12,18H,7-11H2
• InChI Key： ZZRZDWQVHIBAOU-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=CC(N(CC2CCNCC2)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 435
• XLogP3: 1.9
• Topological Polar Surface Area: 44.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 6-(4-fluorophenyl)-2-[(piperidin-4-yl)methyl]-2,3-dihydropyridazin-3-one

Introduction to 6-(4-fluorophenyl)-2-[(piperidin-4-yl)methyl]-2,3-dihydropyridazin-3-one and Its Significance in Modern Chemical Biology

6-(4-fluorophenyl)-2-[(piperidin-4-yl)methyl]-2,3-dihydropyridazin-3-one, identified by its CAS number 1225713-35-8, is a compound of considerable interest in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, featuring a pyridazine core conjugated with fluorophenyl and piperidinylmethyl substituents, has garnered attention due to its unique structural properties and potential biological activities. The presence of a fluorine atom at the para position of the phenyl ring enhances its electronic characteristics, making it a valuable scaffold for drug design and development.

The compound's structure, characterized by a 6-(4-fluorophenyl) moiety and a 2-[(piperidin-4-yl)methyl] group attached to a 2,3-dihydropyridazin-3-one backbone, suggests potential interactions with biological targets. The dihydropyridazine ring is known for its stability and versatility in medicinal chemistry, often serving as a pharmacophore in the development of bioactive molecules. The combination of these structural elements positions this compound as a promising candidate for further investigation in therapeutic applications.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The fluorophenyl group in this molecule contributes to its lipophilicity and electronic properties, which are critical factors in drug-receptor interactions. Furthermore, the piperidin-4-ylmethyl substituent introduces a nitrogen-rich moiety that can engage with hydrogen bonding networks or participate in π-stacking interactions, further modulating the compound's biological activity.

Current research in chemical biology increasingly focuses on developing small molecules that can modulate protein-protein interactions (PPIs) or interact with allosteric sites on enzymes. The structural features of 6-(4-fluorophenyl)-2-[(piperidin-4-yl)methyl]-2,3-dihydropyridazin-3-one make it an attractive candidate for such applications. For instance, the pyridazine core can serve as a scaffold for designing molecules that disrupt or stabilize PPIs, which are often implicated in various diseases, including cancer and inflammatory disorders.

Moreover, the compound's potential as an inhibitor or activator of enzyme activity has been explored in several preclinical studies. The fluorophenyl group can influence the compound's binding affinity by modulating electronic effects and hydrophobic interactions, while the piperidin-4-ylmethyl moiety can provide steric hindrance or participate in specific interactions with the target enzyme. These features make it a versatile tool for studying enzyme mechanisms and developing novel enzyme inhibitors.

Recent advancements in computational chemistry have enabled more efficient virtual screening and molecular docking studies for identifying lead compounds with desired biological activities. The structural complexity of 6-(4-fluorophenyl)-2-[(piperidin-4-yl)methyl]-2,3-dihydropyridazin-3-one has been leveraged to design derivatives with enhanced potency or selectivity. These computational approaches have accelerated the discovery process and have led to the identification of novel pharmacological entities that may have therapeutic relevance.

The compound's potential applications extend beyond traditional drug development. It has been investigated as a building block for more complex molecules in materials science and agrochemicals. The unique electronic properties of the fluorophenyl group make it suitable for designing organic semiconductors or luminescent materials. Additionally, its structural motifs can be incorporated into pesticides or herbicides to improve their efficacy and environmental safety.

In conclusion, 6-(4-fluorophenyl)-2-[(piperidin-4-yl)methyl]-2,3-dihydropyridazin-3-one (CAS no 1225713-35-8) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and potential biological activities make it a valuable scaffold for drug discovery and development. As research continues to uncover new therapeutic targets and methodologies, this compound is poised to play a crucial role in addressing some of the most pressing challenges in medicine and chemistry.